Cas no 941895-98-3 (N-4-(6-ethoxypyridazin-3-yl)phenyl-2,6-dimethoxybenzamide)

• Product Name: N-4-(6-ethoxypyridazin-3-yl)phenyl-2,6-dimethoxybenzamide
• CAS No: 941895-98-3
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 5499666
• Update Time: 2025-08-04

N-4-(6-ethoxypyridazin-3-yl)phenyl-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(6-ethoxypyridazin-3-yl)phenyl]-2,6-dimethoxybenzamide
• N-4-(6-ethoxypyridazin-3-yl)phenyl-2,6-dimethoxybenzamide

• Inchi： 1S/C21H21N3O4/c1-4-28-19-13-12-16(23-24-19)14-8-10-15(11-9-14)22-21(25)20-17(26-2)6-5-7-18(20)27-3/h5-13H,4H2,1-3H3,(H,22,25)
• InChI Key： WURGEIBJBLQQKK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(OCC)C=C2)C=C1)(=O)C1=C(OC)C=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(6-ethoxypyridazin-3-yl)phenyl-2,6-dimethoxybenzamide

Comprehensive Overview of N-4-(6-ethoxypyridazin-3-yl)phenyl-2,6-dimethoxybenzamide (CAS No. 941895-98-3)

N-4-(6-ethoxypyridazin-3-yl)phenyl-2,6-dimethoxybenzamide (CAS No. 941895-98-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridazine and benzamide moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure, featuring ethoxy and dimethoxy functional groups, contributes to its versatility in synthetic chemistry and biological activity studies.

Recent trends in scientific literature highlight a growing interest in pyridazine derivatives, particularly due to their role in modulating enzyme activity and receptor binding. Researchers are actively exploring N-4-(6-ethoxypyridazin-3-yl)phenyl-2,6-dimethoxybenzamide for its potential as a lead compound in developing novel therapeutics for metabolic disorders and inflammatory diseases. Its CAS No. 941895-98-3 is frequently cited in patent applications, underscoring its commercial relevance.

From an agrochemical perspective, the ethoxy and dimethoxy substituents in this compound suggest possible herbicidal or fungicidal properties. This aligns with the increasing demand for eco-friendly crop protection agents, a topic dominating discussions in sustainable agriculture. The compound's mechanism of action, possibly involving interference with plant growth regulators, makes it a subject of ongoing investigation.

The synthesis of N-4-(6-ethoxypyridazin-3-yl)phenyl-2,6-dimethoxybenzamide typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and amide bond formation. These methods are widely searched by synthetic chemists, as evidenced by the popularity of terms like "pyridazine synthesis" and "benzamide derivatives preparation" in academic databases. The compound's CAS No. 941895-98-3 serves as a crucial identifier for researchers accessing chemical catalogs.

Analytical characterization of this compound employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the purity of N-4-(6-ethoxypyridazin-3-yl)phenyl-2,6-dimethoxybenzamide, particularly when used in biological studies. The growing emphasis on compound purity in pharmaceutical development has made these analytical protocols a frequent search topic among quality control professionals.

In drug discovery circles, the pyridazine core of this molecule is recognized for its bioisosteric properties, often serving as a surrogate for phenyl or pyridine rings. This characteristic, combined with the dimethoxybenzamide moiety, makes CAS No. 941895-98-3 particularly interesting for structure-activity relationship studies. Computational chemists frequently investigate such compounds using molecular docking simulations, a technique that has seen exponential growth in popularity.

The stability profile of N-4-(6-ethoxypyridazin-3-yl)phenyl-2,6-dimethoxybenzamide under various environmental conditions is another area of active research. With increasing regulatory focus on compound degradation pathways, scientists are examining its photostability and thermal decomposition patterns. These studies are crucial for developing formulations with optimal shelf life, addressing a key concern in both pharmaceutical and agrochemical industries.

From a commercial standpoint, suppliers of CAS No. 941895-98-3 often highlight its potential as a building block for more complex molecules. The compound's modular structure allows for diverse chemical modifications, making it valuable for combinatorial chemistry approaches. This aspect resonates with the pharmaceutical industry's current emphasis on library synthesis for high-throughput screening.

Environmental fate studies of N-4-(6-ethoxypyridazin-3-yl)phenyl-2,6-dimethoxybenzamide are gaining importance as regulatory agencies worldwide implement stricter guidelines for chemical safety. Researchers are investigating its biodegradation pathways and potential ecotoxicological effects, responding to the growing public concern about environmental impact of synthetic compounds.

In conclusion, N-4-(6-ethoxypyridazin-3-yl)phenyl-2,6-dimethoxybenzamide (CAS No. 941895-98-3) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, including the ethoxy and dimethoxy groups, continue to inspire innovative research in medicinal chemistry and agrochemical development. As scientific understanding of this compound deepens, its applications are likely to expand, addressing some of the most pressing challenges in human health and sustainable agriculture.